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Compound of Interest

Compound Name: Ethylbenzene-d10

Cat. No.: B166147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of

Ethylbenzene-d10, a deuterated analog of ethylbenzene, in critical metabolic and

environmental fate studies. Its stable isotope label makes it an invaluable tool for tracing the

biotransformation and environmental degradation of ethylbenzene, as well as for providing a

reliable internal standard for accurate quantification.

Application in Metabolic Fate Studies
Ethylbenzene-d10 serves as a crucial internal standard for the quantitative analysis of

ethylbenzene and its primary metabolites in biological matrices. This is essential for

understanding the absorption, distribution, metabolism, and excretion (ADME) of ethylbenzene

in toxicological and pharmacological research.

Overview of Ethylbenzene Metabolism
In humans and other mammals, ethylbenzene is primarily metabolized in the liver by

cytochrome P450 enzymes.[1] The main metabolic pathway involves the oxidation of the ethyl

side chain, leading to the formation of 1-phenylethanol, which is further metabolized to

mandelic acid and phenylglyoxylic acid, the major urinary metabolites.[1][2] A minor pathway

involves the oxidation of the aromatic ring.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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